Cas no 114626-01-6 (Benzenamine, 3-[4-(3-nitrophenyl)-1,3-butadiynyl]-)

• Product Name: Benzenamine, 3-[4-(3-nitrophenyl)-1,3-butadiynyl]-
• CAS No: 114626-01-6
• MF: C₁₆H₁₀N₂O₂
• MW: 262.262803554535
• CID: 1202537
• PubChem ID: 71338476
• Update Time: 2025-04-20

Benzenamine, 3-[4-(3-nitrophenyl)-1,3-butadiynyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-[4-(3-nitrophenyl)-1,3-butadiynyl]-
• 3-[4-(3-nitrophenyl)buta-1,3-diynyl]aniline
• 3-[4-(3-Nitrophenyl)buta-1,3-diyn-1-yl]aniline
• DTXSID00766053
• 114626-01-6

• Inchi： 1S/C16H10N2O2/c17-15-9-3-7-13(11-15)5-1-2-6-14-8-4-10-16(12-14)18(19)20/h3-4,7-12H,17H2
• InChI Key： FNSQLRFCKJEMPN-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC=C(C#CC#CC2=CC=CC(=C2)N)C=1)=O

Computed Properties

• Exact Mass: 262.0743
• Monoisotopic Mass: 262.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• PSA: 69.16